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Cat. No.: B153960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tiamulin is a pleuromutilin antibiotic used exclusively in veterinary medicine to treat a variety

of bacterial infections in livestock, particularly swine and poultry. It is highly effective against

Gram-positive bacteria, some Gram-negative bacteria, and mycoplasmas. The mechanism of

action involves the inhibition of protein synthesis by binding to the 50S ribosomal subunit. Due

to the potential for antimicrobial resistance development, robust and standardized in vitro

susceptibility testing is crucial for effective clinical use, surveillance, and drug development.

These application notes provide detailed protocols for determining the in vitro susceptibility of

bacterial isolates to tiamulin using methods standardized by the Clinical and Laboratory

Standards Institute (CLSI). The protocols for broth microdilution, agar dilution, and disk

diffusion are outlined to ensure accurate and reproducible determination of Minimum Inhibitory

Concentrations (MICs) and zone diameters.

Quantitative Data Summary
The following tables summarize the CLSI-recommended quality control (QC) ranges and

interpretive criteria (breakpoints) for tiamulin susceptibility testing. Adherence to these

guidelines is essential for ensuring the accuracy and reproducibility of test results.
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Table 1: Quality Control (QC) Ranges for Tiamulin MIC
and Disk Diffusion Testing

Quality Control Strain Method QC Range

Staphylococcus aureus

ATCC® 29213™
Broth Microdilution (MIC) 0.5 - 2 µg/mL[1][2]

Staphylococcus aureus

ATCC® 25923™
Disk Diffusion (30 µg disk) 25 - 32 mm[1][2]

Streptococcus pneumoniae

ATCC® 49619™
Broth Microdilution (MIC) 0.5 - 4 µg/mL[1]

Actinobacillus

pleuropneumoniae ATCC®

27090™

Broth Microdilution (MIC) in

VFM
8 - 32 µg/mL[1]

Broth Microdilution (MIC) in

HTM
4 - 32 µg/mL[1]

Disk Diffusion (30 µg disk) 12 - 18 mm[1]

VFM = Veterinary Fastidious Medium; HTM = Haemophilus Test Medium

Table 2: Interpretive Criteria (Breakpoints) for Tiamulin
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Pathogen
Group

Method
Susceptible
(S)

Intermediate (I) Resistant (R)

Non-fastidious

organisms (e.g.,

Staphylococci)

on Mueller-

Hinton Agar

Broth Dilution

(MIC)
≤ 4 µg/mL[1] 8 - 16 µg/mL ≥ 32 µg/mL[1]

Disk Diffusion

(30 µg)
≥ 19 mm[1] - ≤ 11 mm[1]

Fastidious

organisms (e.g.,

A. suis, E.

rhusiopathiae, S.

suis) on enriched

Chocolate

Mueller-Hinton

Agar

Broth Dilution

(MIC)
≤ 4 µg/mL[1] - ≥ 32 µg/mL[1]

Disk Diffusion

(30 µg)
≥ 16 mm[1] - ≤ 8 mm[1]

Actinobacillus

pleuropneumonia

e

Broth Dilution

(MIC)
≤ 16 µg/mL[3][4] - ≥ 32 µg/mL[4]

Disk Diffusion

(30 µg)
≥ 9 mm[3][4] - -

Experimental Protocols
The following are detailed protocols for performing tiamulin in vitro susceptibility testing. These

are based on established CLSI standards.

Preparation of Tiamulin Stock Solution
Proper preparation of the antimicrobial stock solution is the first critical step for accurate

susceptibility testing.
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Materials:

Tiamulin hydrogen fumarate analytical standard powder

Sterile distilled water or other appropriate solvent as per manufacturer's instructions

Sterile tubes (e.g., polypropylene)

Calibrated analytical balance

Vortex mixer

Procedure:

Determine Potency: Refer to the manufacturer's certificate of analysis for the potency of the

tiamulin powder (e.g., in µg/mg).

Calculate Powder Mass: Calculate the amount of tiamulin powder needed to prepare a

stock solution of a specific concentration (e.g., 1280 µg/mL). Use the following formula:

Weight (mg) = [Volume (mL) x Concentration (µg/mL)] / Potency (µg/mg)

Weighing: Aseptically weigh the calculated amount of tiamulin powder.

Dissolving: Add the appropriate volume of sterile distilled water to the powder to achieve the

desired stock concentration.

Mixing: Vortex thoroughly until the powder is completely dissolved.

Storage: Aliquot the stock solution into sterile, single-use tubes and store at -20°C or below

until use. Avoid repeated freeze-thaw cycles.

Broth Microdilution MIC Method
This method determines the minimum inhibitory concentration (MIC) of tiamulin in a liquid

growth medium.

Workflow Diagram:
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Preparation

Plate Preparation & Inoculation Incubation & Analysis

Prepare Tiamulin
Stock Solution

Perform Serial Dilutions of
Tiamulin in 96-Well Plate

Prepare Bacterial Inoculum
(0.5 McFarland)

Inoculate Wells with
Bacterial Suspension

(Final Conc. ~5x10^5 CFU/mL)

Prepare Cation-Adjusted
Mueller-Hinton Broth (CAMHB)

Incubate at 35°C
for 16-20 hours

Read MIC:
Lowest concentration
with no visible growth

Preparation Plate Preparation

Inoculation & Analysis

Prepare Tiamulin
Stock Solution

Create Serial Dilutions
of Tiamulin

Prepare Bacterial Inocula
(0.5 McFarland)

Spot-Inoculate Plates
with Bacterial Suspensions

(~10^4 CFU/spot)

Prepare Molten
Mueller-Hinton Agar (MHA)

Add Tiamulin Dilutions
to Molten MHA

(1 part drug: 9 parts agar)
Pour Plates and
Allow to Solidify

Incubate at 35°C
for 16-20 hours

Read MIC:
Lowest concentration

preventing growth

Preparation

Inoculation & Disk Placement Incubation & Analysis

Prepare Bacterial Inoculum
(0.5 McFarland)

Inoculate MHA Plate with
Swab for Confluent Growth

Prepare Mueller-Hinton
Agar (MHA) Plate

Aseptically Place 30 µg
Tiamulin Disk on Agar

Incubate at 35°C
for 16-18 hours

Measure Zone of Inhibition
Diameter (mm)

Interpret as S, I, or R
using Breakpoints
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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